Cas no 138964-41-7 (1H-Pyrrole, 3-(4-methylphenyl)-4-nitro-)

• Product Name: 1H-Pyrrole, 3-(4-methylphenyl)-4-nitro-
• CAS No: 138964-41-7
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 1257750
• Update Time: 2024-08-04

1H-Pyrrole, 3-(4-methylphenyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 3-(4-methylphenyl)-4-nitro-

• Inchi： 1S/C11H10N2O2/c1-8-2-4-9(5-3-8)10-6-12-7-11(10)13(14)15/h2-7,12H,1H3
• InChI Key： FASYXYYODDXEBV-UHFFFAOYSA-N
• SMILES： N1C=C([N+]([O-])=O)C(C2=CC=C(C)C=C2)=C1

Computed Properties

• Exact Mass: 202.0743

Experimental Properties

• Density: 1.254±0.06 g/cm3(Predicted)
• Boiling Point: 380.0±30.0 °C(Predicted)
• PSA: 58.93
• pka: 13.70±0.50(Predicted)